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Compound of Interest

Compound Name: Emavusertib Maleate

Cat. No.: B15609983 Get Quote

Introduction
Emavusertib Maleate (also known as CA-4948 Maleate) is a potent, orally bioavailable small

molecule inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) and FMS-like

Tyrosine Kinase 3 (FLT3).[1][2] Its mechanism of action involves the inhibition of the MYD88

signaling pathway, which subsequently blocks NF-κB activation and reduces the production of

pro-inflammatory cytokines.[1][2][3][4] This inhibitory action leads to apoptosis in cancer cells,

making Emavusertib a compound of significant interest in the research and development of

treatments for various hematologic malignancies.[3][5] Accurate and consistent preparation of

stock solutions is critical for obtaining reliable and reproducible results in downstream cellular

and biochemical assays. This document provides a detailed protocol for the preparation,

storage, and handling of Emavusertib Maleate stock solutions in Dimethyl Sulfoxide (DMSO).

Physicochemical and Biological Properties
A summary of the key quantitative data for Emavusertib Maleate is presented in the table

below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15609983?utm_src=pdf-interest
https://www.benchchem.com/product/b15609983?utm_src=pdf-body
https://www.invivochem.com/product/V103102
https://www.medchemexpress.com/emavusertib-maleate.html
https://www.invivochem.com/product/V103102
https://www.medchemexpress.com/emavusertib-maleate.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10637517/
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/emavusertib
https://pmc.ncbi.nlm.nih.gov/articles/PMC10637517/
https://www.curis.com/pipeline/ca-4948/
https://www.benchchem.com/product/b15609983?utm_src=pdf-body
https://www.benchchem.com/product/b15609983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms CA-4948 Maleate [1][2]

CAS Number 2376399-39-0 [1]

Molecular Formula C28H29N7O9 [1]

Molecular Weight 607.57 g/mol [1]

Solubility in DMSO ≥ 50 mg/mL (with sonication) [6]

IC50 (IRAK4) 57 nM [1][2]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (in DMSO)
-80°C for 6 months; -20°C for 1

month
[1]

Experimental Protocol: Preparing a 10 mM
Emavusertib Maleate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Emavusertib Maleate in

DMSO. Researchers should adjust the volumes and concentrations as required for their

specific experimental needs.

Materials:

Emavusertib Maleate powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)
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Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a clean, sterile environment, such as a laminar flow

hood, to prevent contamination of the stock solution.

Equilibration: Allow the vial of Emavusertib Maleate powder to equilibrate to room

temperature for at least 15-20 minutes before opening to minimize condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Emavusertib Maleate powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 6.076 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

weighed powder. For the example above, add 1 mL of DMSO.

Dissolution:

Vortexing: Close the tube tightly and vortex the solution for 1-2 minutes to facilitate

dissolution.

Sonication (Recommended): If the compound does not fully dissolve with vortexing, place

the tube in a sonicator bath for 5-10 minutes.[6] Visually inspect the solution to ensure

there are no visible particles.

Gentle Warming (Optional): If necessary, the solution can be gently warmed to 37°C in a

water bath for a short period to aid dissolution. Avoid excessive heat, which may degrade

the compound.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by passing it through a 0.22 µm syringe filter into a new sterile

tube.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile tubes.[7][8]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[1]

Clearly label all tubes with the compound name, concentration, solvent, and date of

preparation.

Diagrams
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Experimental Workflow

Start: Equilibrate Emavusertib Maleate to Room Temperature
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Caption: Workflow for Emavusertib Maleate Stock Solution Preparation.
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Emavusertib Maleate Signaling Pathway Inhibition

TLR / IL-1R

MYD88

IRAK4

TRAF6

TAK1

IKK Complex

NF-κB Activation

Pro-inflammatory Cytokines
(e.g., IL-6, IL-10) Cell Proliferation & Survival

Emavusertib Maleate

Inhibition

Click to download full resolution via product page

Caption: Inhibition of the IRAK4/MYD88 Signaling Pathway by Emavusertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

